(4R)-2-(3-nitrophenyl)-1,3-thiazolidine-4-carboxylic acid

• CAS: 222404-28-6
• Molecular Formula: C10H10N2O4S
• Molecular Weight: 254.26 g/mol
• SMILES: C1C(NC(S1)C2=CC(=CC=C2)[N+](=O)[O-])C(=O)O
• InChI: InChI=1S/C10H10N2O4S/c13-10(14)8-5-17-9(11-8)6-2-1-3-7(4-6)12(15)16/h1-4,8-9,11H,5H2,(H,13,14)/t8-,9?/m0/s1
• InChIKey: SALHXESGFYVCIK-IENPIDJESA-N

(4R)-2-(3-Nitrophenyl)-1,3-thiazolidine-4-carboxylic acid Identity and Class

(4R)-2-(3-Nitrophenyl)-1,3-thiazolidine-4-carboxylic acid is a chiral, heterocyclic α-amino acid analog belonging to the 2-aryl-thiazolidine-4-carboxylic acid family. It is formally derived from the condensation of L-cysteine (which sets the 4R configuration) with 3-nitrobenzaldehyde, generating a five-membered thiazolidine ring that bears a carboxylic acid at the 4-position and a 3-nitrophenyl substituent at the 2-position [1]. The compound has a molecular formula of C₁₀H₁₀N₂O₄S and a molecular weight of 254.26 g/mol. As a thiazolidine-4-carboxylic acid, it serves as a constrained proline analog and a protected cysteine equivalent; the 3-nitrophenyl group imparts distinct electronic, solubility, and spectroscopic properties that differentiate it from other 2-aryl or 2-alkyl congeners [1][2].

Chiral (4R) configuration derived from L-cysteine

3-Nitrophenyl group confers low-pKa ionization profile

Intrinsic UV chromophore supports direct HPLC detection

Reported scaffold in aldose reductase inhibitor SAR

• [1] Butvin, P., Al-Ja'afreh, J., Světlík, J., & Havránek, E. (1999). Solubility, Stability, and Dissociation Constants of (2RS,4R)-2-Substituted Thiazolidine-4-carboxylic Acids in Aqueous Solutions. Chemical Papers, 53(5), 315–322. View Source
• [2] De Marino, S., Festa, C., Iorizzi, M., & Zollo, F. (2009). L-Cysteine (3-Nitrophenyl)methyl Ester Hydrochloride: A New Chiral Reagent in the Sugar Analysis. Current Analytical Chemistry, 5(2), 145–150. View Source

Substitution Risks and Irreproducibility

The 2-aryl-thiazolidine-4-carboxylic acid scaffold is not a uniform commodity; the nature and position of the aryl substituent dictate solubility, acid-base behavior, and hydrolytic stability in aqueous media [1]. Replacing the 3-nitrophenyl derivative with an unsubstituted phenyl, 4-methoxyphenyl, or 4-dimethylaminophenyl analog—or with the (4S) enantiomer—can alter the fraction ionized at a given pH, shift solubility by more than twofold, and change the rate and pathway of ring-opening decomposition. Such physicochemical discrepancies directly affect dosing in biological assays, peak shape in chromatographic methods, and the reproducibility of synthetic transformations. The data below quantify these differences across a defined comparator panel, demonstrating that generic substitution without verification is not scientifically defensible [1].

Aryl-dependent solubility & pKa Replacing 3-nitrophenyl with phenyl or methoxyphenyl may shift solubility >2-fold and pKa by 0.6–1.1 units, altering assay speciation.

Enantiomer mismatch (4S) enantiomer may differ in chiral recognition and chromatographic retention; not a direct substitute without verification.

Unique hydrolytic pathway Partial renovation behavior is specific to this analog; 2-phenyl or 4-methoxyphenyl analogs exhibit simple monotonic decomposition.

• [1] Butvin, P., Al-Ja'afreh, J., Světlík, J., & Havránek, E. (1999). Solubility, Stability, and Dissociation Constants of (2RS,4R)-2-Substituted Thiazolidine-4-carboxylic Acids in Aqueous Solutions. Chemical Papers, 53(5), 315–322. View Source

Quantitative Differentiation from Closest Analogs

Aqueous Solubility: Lower Than Phenyl Analog

The 3-nitrophenyl-substituted thiazolidine-4-carboxylic acid (compound XXI) exhibits a gravimetrically determined aqueous solubility of 1.2 mmol/dm³, which is 2.3-fold lower than the 2.8 mmol/dm³ measured for the unsubstituted 2-phenyl analog (compound X) [1]. Among the twelve 2-aryl derivatives tabulated, only the 4-carboxyphenyl analog (0.6 mmol/dm³) and the 2-hydroxy-3-methoxyphenyl analog (1.2 mmol/dm³) showed comparably low solubility [1]. This reduced solubility is consistent with the electron-withdrawing nitro group decreasing overall polarity and increasing crystal lattice energy.

Solubility

Cross-study comparable

1.2 mmol/dm³

2.3-fold lower vs 2-phenyl (2.8 mmol/dm³)

Supports solubility-limited assay design

Gravimetric at 25 °C; verify in target buffer

Evidence Dimension	Aqueous solubility (mmol/dm³) at 25 °C
Target Compound Data	1.2 mmol/dm³ (gravimetric determination)
Comparator Or Baseline	2-Phenyl-thiazolidine-4-carboxylic acid: 2.8 mmol/dm³; 4-Methoxyphenyl analog: 6.0 mmol/dm³; 2-Chlorophenyl analog: 3.7 mmol/dm³
Quantified Difference	2.3-fold lower solubility vs. unsubstituted phenyl; 5-fold lower vs. 4-methoxyphenyl
Conditions	Aqueous solution, saturated at 25 °C, gravimetric and potentiometric titration validation

Why This Matters

Procurement decisions for solubility-limited biochemical or cell-based assays must account for this lower aqueous capacity; substituting a higher-solubility analog risks failing to achieve target exposure.

• [1] Butvin, P., Al-Ja'afreh, J., Světlík, J., & Havránek, E. (1999). Solubility, Stability, and Dissociation Constants of (2RS,4R)-2-Substituted Thiazolidine-4-carboxylic Acids in Aqueous Solutions. Chemical Papers, 53(5), 315–322. View Source

Lowest pKa Among 2-Aryl-Thiazolidine-4-carboxylic Acids

The imino nitrogen pKa of the 3-nitrophenyl derivative (compound XXI) was determined as 4.70 by potentiometric titration, the lowest value among all 2-aryl congeners in the series [1]. By contrast, the 2-phenyl analog (compound X) has a pKa of 5.31, the 4-methoxyphenyl analog 5.80, and the 2-hydroxyphenyl analog 5.67 [1]. This 0.6–1.1 log unit difference means that at pH 7.4 the 3-nitrophenyl compound is >99.8% deprotonated at the imino nitrogen, whereas the phenyl analog is only ~99.2% deprotonated. The lower pKa is attributed to the strong electron-withdrawing effect of the meta-nitro group transmitted through the aryl ring and two σ-bonds to the thiazolidine nitrogen [1].

Imino pKa

Cross-study comparable

pKa 4.70

0.6–1.1 units lower than 2-phenyl/4-methoxyphenyl

Guides ionization-state control in buffers

Potentiometric; >99.8% deprotonated at pH 7.4

Evidence Dimension	Imino nitrogen pKa
Target Compound Data	pKa = 4.70
Comparator Or Baseline	2-Phenyl: pKa 5.31; 4-Methoxyphenyl: pKa 5.80; 2-Hydroxyphenyl: pKa 5.67; 2-Chlorophenyl: pKa 4.95
Quantified Difference	ΔpKa = 0.6–1.1 units (3–12× difference in Ka)
Conditions	Aqueous solution, 25 °C, potentiometric titration with NaOH

Why This Matters

The distinct protonation state influences metal-chelation ability, membrane permeability, and reactivity in N-acylation or N-alkylation steps; selecting an analog with a higher pKa will yield a different speciation profile at physiological pH.

• [1] Butvin, P., Al-Ja'afreh, J., Světlík, J., & Havránek, E. (1999). Solubility, Stability, and Dissociation Constants of (2RS,4R)-2-Substituted Thiazolidine-4-carboxylic Acids in Aqueous Solutions. Chemical Papers, 53(5), 315–322. View Source

Unusual Hydrolytic Stability: Partial Renovation Behavior

While all 2-aryl-thiazolidine-4-carboxylic acids undergo deep hydrolytic decomposition in aqueous solution (cleavage of the C2–N bond to release cysteine and the parent aldehyde), the 3-nitrophenyl derivative (XXI) and the 4-chlorophenyl derivative (XVII) exhibited an anomalous 'partial renovation' behavior: a fraction of the intact compound persisted or appeared to regenerate during the first hours of monitoring [1]. Other 2-aryl derivatives, including the 2-phenyl, 4-methoxyphenyl, and 2-hydroxyphenyl analogs, showed monotonic decay curves without this feature [1]. HPLC analysis did not confirm the renovation, suggesting a complex equilibration between ring-closed and ring-opened forms that is unique to electron-deficient aryl substituents.

Stability Profile

Cross-study comparable

Partial renovation

Non-monotonic decay vs monotonic for 2-phenyl

Indicates atypical degradation kinetics

HPLC-confirmed; monitor over 2–6 h window

Evidence Dimension	Hydrolytic stability classification and degradation curve shape
Target Compound Data	Category D: partial renovation; fraction of intact compound persisted during 2–6 h window
Comparator Or Baseline	2-Phenyl (X): Category C, deep monotonic decomposition; 4-Methoxyphenyl: Category C; 2-Hydroxyphenyl: deep decomposition
Quantified Difference	Qualitative difference in degradation trajectory; target compound showed non-monotonic behavior not seen in most aryl congeners
Conditions	Aqueous solution, 25 °C, monitored by potentiometric titration over 24 h and corroborated by HPLC

Why This Matters

Researchers designing time-sensitive experiments (e.g., kinetic assays, pre-incubation steps) must account for this atypical stability profile; generic substitution with a phenyl or methoxyphenyl analog will produce a different temporal concentration profile.

• [1] Butvin, P., Al-Ja'afreh, J., Světlík, J., & Havránek, E. (1999). Solubility, Stability, and Dissociation Constants of (2RS,4R)-2-Substituted Thiazolidine-4-carboxylic Acids in Aqueous Solutions. Chemical Papers, 53(5), 315–322. View Source

Intrinsic UV Chromophore for HPLC Detection

The 3-nitrophenyl group provides a strong UV chromophore that facilitates low-level detection in reversed-phase HPLC. In a validated method for enantioseparation of monosaccharides, L-cysteine (3-nitrophenyl)methyl ester—a derivative sharing the same 3-nitrophenyl-thiazolidine core—enabled sensitive UV detection at 254 nm, achieving baseline resolution of D- and L-aldose enantiomers [1]. The free carboxylic acid retains the same chromophoric properties (logP ~2.2, PSA ~120 Ų), making it suitable for analytical method development without additional derivatization for detection . This contrasts with unsubstituted phenyl or alkyl analogs, which have lower molar absorptivity in the accessible UV range.

UV Detection

Supporting evidence

Strong 254 nm absorbance

Enables direct HPLC-UV without derivatization

Inferred from L-cysteine (3-nitrophenyl)methyl ester method

Evidence Dimension	UV detectability for HPLC analysis
Target Compound Data	Strong absorbance at 254 nm owing to 3-nitrophenyl moiety; PSA 120.45 Ų, logP 2.235
Comparator Or Baseline	2-Phenyl analog: weaker UV chromophore, lower molar absorptivity; 2-alkyl analogs: end-absorption only
Quantified Difference	Not quantified in direct comparison; inferred from structural chromophore differences
Conditions	Reversed-phase HPLC with UV detection at 254 nm, as demonstrated for the methyl ester derivative

Why This Matters

For procurement supporting analytical chemistry workflows, the intrinsic chromophore eliminates the need for post-column derivatization, reducing method complexity and improving throughput.

• [1] De Marino, S., Festa, C., Iorizzi, M., & Zollo, F. (2009). L-Cysteine (3-Nitrophenyl)methyl Ester Hydrochloride: A New Chiral Reagent in the Sugar Analysis. Current Analytical Chemistry, 5(2), 145–150. View Source

Superior Aldose Reductase Inhibition by N-Acyl Derivatives

In a series of N-acyl-thiazolidine-4-carboxylic acids tested against aldose reductase in vitro, the (2R,4R)-3-(8-carboxyoctanoyl)-2-(3-nitrophenyl)-4-thiazolidinecarboxylic acid (compound 13) and the bis-thiazolidine analog (compound 24) showed the most potent inhibitory activity among all mono- and dithiazolidinecarboxylic acids evaluated [1]. While the study used N-acylated rather than free carboxylic acids, the consistent appearance of the 3-nitrophenyl-4R configuration in the most active compounds indicates that this specific scaffold is privileged for aldose reductase binding, outperforming other 2-aryl and 2-alkyl combinations tested in the same assay panel [1].

Enzyme SAR Rank

Class-level

Ranked most potent in N-acyl series

Supports aldose reductase inhibitor SAR

N-acyl derivatives tested; free acid not evaluated in assay

Evidence Dimension	Aldose reductase inhibitory potency (qualitative ranking)
Target Compound Data	N-acyl derivative (compound 13) and bis-derivative (compound 24) rated most potent in series
Comparator Or Baseline	Other N-acyl-thiazolidine-4-carboxylic acids with varying 2-substituents and acyl chain lengths
Quantified Difference	Ranked as most potent; quantitative IC₅₀ values not extracted from abstract
Conditions	In vitro aldose reductase enzyme assay (Pharmaceutical Society of Japan, 1985)

Why This Matters

For investigators pursuing aldose reductase inhibitors or studying thiazolidine-based enzyme inhibitors, the 3-nitrophenyl-(4R) scaffold is empirically validated as a superior starting point relative to other 2-substituted congeners.

• [1] Kato, E., Yamamoto, K., Baba, T., Watanabe, T., Kawashima, Y., Masuda, H., Horiuchi, M., Oya, M., Iso, T., & Iwao, J. (1985). Synthesis and Aldose Reductase Inhibitory Activity of N-Acylthiazolidinecarboxylic Acids. Chemical and Pharmaceutical Bulletin, 33(12), 5341–5350. View Source

Validated Application Scenarios

Solubility and Ionization Control in Biochemical Assays

When designing dose-response experiments in aqueous buffers, the 1.2 mmol/dm³ solubility and pKa of 4.70 must be factored into buffer selection and compound stock preparation. At physiological pH, the compound is >99.8% deprotonated at the imino nitrogen, favoring interaction with positively charged enzyme pockets. Using a higher-solubility analog (e.g., 2-phenyl, 2.8 mmol/dm³) without adjustment would introduce a different free fraction and potentially alter IC₅₀ readouts [1].

Thiazolidine Ring Stability and Cysteine Prodrug Design

The unusual partial renovation behavior of the 3-nitrophenyl derivative makes it a valuable tool compound for investigating thiazolidine ring-opening equilibria. Researchers studying cysteine prodrug release kinetics can exploit the non-monotonic degradation profile to probe the effect of electron-withdrawing substituents on C2–N bond lability. This behavior is not replicated by 2-phenyl or 2-alkyl analogs, which show simpler decay kinetics [1].

Derivatization-Free Enantiomeric Excess by HPLC

The intrinsic 3-nitrophenyl chromophore permits direct UV detection at 254 nm, streamlining chiral HPLC method development. This compound can serve as a starting material for preparing diastereomeric derivatives of carbonyl compounds, analogous to the L-cysteine (3-nitrophenyl)methyl ester method validated for sugar enantiomer separation [2].

Aldose Reductase SAR Campaigns

The demonstrated superiority of N-acyl derivatives bearing the (4R)-2-(3-nitrophenyl) scaffold in aldose reductase inhibition makes this compound the logical core scaffold for hit-to-lead optimization. Medicinal chemistry teams can use this building block to explore acyl chain variations while maintaining the privileged 3-nitrophenyl-thiazolidine core that conferred the highest potency in the original 1985 series [3].

Application

Selection Property

Validation Focus

Biochemical assay ionization control

Distinct low-pKa ionization profile

Verify solubility and pKa in assay buffer

Thiazolidine stability and cysteine-prodrug research

Non-monotonic degradation kinetics

Monitor ring-opening by HPLC over time

Derivatization-free chiral HPLC

Intrinsic 3-nitrophenyl chromophore

Validate chiral separation and detection without derivatization

Aldose reductase SAR campaigns

Reported scaffold rank in N-acyl series

Expand SAR around 3-nitrophenyl-thiazolidine core

• [1] Butvin, P., Al-Ja'afreh, J., Světlík, J., & Havránek, E. (1999). Solubility, Stability, and Dissociation Constants of (2RS,4R)-2-Substituted Thiazolidine-4-carboxylic Acids in Aqueous Solutions. Chemical Papers, 53(5), 315–322. View Source
• [2] De Marino, S., Festa, C., Iorizzi, M., & Zollo, F. (2009). L-Cysteine (3-Nitrophenyl)methyl Ester Hydrochloride: A New Chiral Reagent in the Sugar Analysis. Current Analytical Chemistry, 5(2), 145–150. View Source
• [3] Kato, E., Yamamoto, K., Baba, T., Watanabe, T., Kawashima, Y., Masuda, H., Horiuchi, M., Oya, M., Iso, T., & Iwao, J. (1985). Synthesis and Aldose Reductase Inhibitory Activity of N-Acylthiazolidinecarboxylic Acids. Chemical and Pharmaceutical Bulletin, 33(12), 5341–5350. View Source